Cas no 20440-70-4 (spiro4.5decan-6-amine)

• Product Name: spiro4.5decan-6-amine
• CAS No: 20440-70-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD20693596
• CID: 4634337
• PubChem ID: 15021867
• Update Time: 2025-06-08

spiro4.5decan-6-amine Chemical and Physical Properties

Names and Identifiers

• spiro[4.5]decan-6-amine
• spiro4.5decan-6-amine

• MDL： MFCD20693596
• Inchi： 1S/C10H19N/c11-9-5-1-2-6-10(9)7-3-4-8-10/h9H,1-8,11H2
• InChI Key： KUODKTLZDFOEOB-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2N)CCC1

spiro4.5decan-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on spiro4.5decan-6-amine

Spiro[4.5]Decan-6-amine (CAS No. 20440-70-4): A Comprehensive Overview

Spiro[4.5]decan-6-amine (CAS No. 20440-70-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This spirocyclic amine, characterized by its distinctive spiro structure, offers a range of potential applications due to its chemical stability and biological activity. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with spiro[4.5]decan-6-amine.

Chemical Structure and Properties

Spiro[4.5]decan-6-amine is a member of the spirocyclic compounds, which are characterized by a shared atom between two rings. The compound's structure consists of a six-membered ring fused to a five-membered ring through a single atom, forming a spiro junction at the C-6 position of the decane backbone. This unique structural feature imparts several interesting properties to the molecule:

• Chemical Stability: The spiro structure provides enhanced stability compared to linear or branched compounds, making spiro[4.5]decan-6-amine suitable for various chemical reactions and biological applications.
• Solubility: The compound exhibits moderate solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and biological assays.
• Reactivity: The amine functional group at the C-6 position can participate in various chemical reactions, including nucleophilic substitution, acylation, and condensation reactions.

Synthesis Methods

The synthesis of spiro[4.5]decan-6-amine has been explored through several routes, each offering unique advantages and challenges. One common method involves the intramolecular cyclization of an appropriate precursor followed by reduction of the resulting imine or nitrile intermediate. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis using palladium-catalyzed intramolecular allylic amination followed by hydrogenation to form the final amine product.

An alternative approach involves the use of organocatalytic methods to achieve high enantioselectivity in the synthesis of chiral derivatives of spiro[4.5]decan-6-amine. This method has been particularly useful in the preparation of biologically active compounds for pharmaceutical applications.

Biological Activities and Applications

The biological activities of spiro[4.5]decan-6-amine have been extensively studied due to its potential as a lead compound in drug discovery. One notable application is its use as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that certain derivatives of spiro[4.5]decan-6-amine exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

In addition to enzyme inhibition, spiro[4.5]decan-6-amine has also been investigated for its neuroprotective properties. Studies have demonstrated that this compound can effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent Research Advancements

The field of spirocyclic compounds continues to evolve with new discoveries and advancements. Recent research has focused on optimizing the synthetic routes to improve yield and purity while reducing environmental impact. For example, a study published in Green Chemistry reported a sustainable synthesis method using biocatalysts to produce enantiopure forms of spiro[4.5]decan-6-amine.

In the realm of medicinal chemistry, efforts have been directed towards developing novel derivatives with enhanced pharmacological properties. A notable example is the development of prodrugs that are activated under specific physiological conditions, thereby improving target specificity and reducing side effects.

Conclusion

Spiro[4.5]decan-6-amine (CAS No. 20440-70-4) is a promising compound with a wide range of potential applications in chemistry and biology. Its unique spiro structure confers chemical stability and reactivity, making it an attractive candidate for various synthetic transformations and biological studies. Ongoing research continues to uncover new insights into its properties and applications, paving the way for future innovations in drug discovery and therapeutic development.